(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C11H13F2NOS/c1-8-2-3-9(16-8)10(15)14-6-4-11(12,13)5-7-14/h2-3H,4-7H2,1H3
• InChI Key: GHINCURJJNKOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCC(CC2)(F)F
• Molecular Formula: C11H13F2NOS
• Molecular Weight: 245.29 g/mol

Description

(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone, also known as DFPMT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been studied for its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone has also been investigated for its potential as a tool for the study of neurotransmitter systems and their roles in behavior and cognition.

Mechanism of Action

(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is involved in cognitive processes such as learning and memory. By binding to the receptor, (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone enhances its activity and increases the release of neurotransmitters such as acetylcholine, dopamine, and glutamate.
Biochemical and Physiological Effects:
(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to increase synaptic plasticity and promote the growth of new neurons in the hippocampus, a brain region involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone in lab experiments is its high potency and selectivity for the α7 nAChR. However, its effects on other neurotransmitter systems and potential off-target effects should be taken into consideration. Additionally, the synthesis of (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone can be challenging and time-consuming, which may limit its use in large-scale studies.

Future Directions

Future research on (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone could focus on its potential as a therapeutic agent for neurological disorders, as well as its use as a tool for studying neurotransmitter systems and their roles in behavior and cognition. Additionally, the development of more efficient synthesis methods and the exploration of novel analogs could expand the potential applications of (4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone.

Synthesis Methods

(4,4-Difluoropiperidin-1-yl)-(5-methylthiophen-2-yl)methanone can be synthesized through a multi-step process that involves the reaction of 4,4-difluoropiperidine with 5-methylthiophene-2-carboxylic acid, followed by the addition of a reducing agent. The final product is obtained through purification and isolation.